Cas no 13058-55-4 (Methyl (Z)-13-Octadecenoate)

• Product Name: Methyl (Z)-13-Octadecenoate
• CAS No: 13058-55-4
• Molecular Formula: C₁₉H₃₆O₂
• Molecular Weight: 296.48794
• CID: 1226521
• PubChem ID: 12541027

Methyl (Z)-13-Octadecenoate Properties

Names and Identifiers

• cis-13-octadecenoic acid methyl ester
• (Z)-13-Octadecenoic acid methyl ester
• Methyl (Z)-13-Octadecenoate
• Methyl 13(Z)-Octadecenoate
• cis-13-Octadecenoic acid, methyl ester
• methyl (Z)-octadec-13-enoate
• OPLQDSJPOHPOSZ-SREVYHEPSA-N
• 13058-55-4
• G91297

• InChIKey： OPLQDSJPOHPOSZ-VOTSOKGWSA-N
• Inchi： InChI=1S/C19H36O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19(20)21-2/h6-7H,3-5,8-18H2,1-2H3/b7-6+
• SMILES： CCCC\C=C\CCCCCCCCCCCC(=O)OC

Computed Properties

• Exact Mass: 296.27168
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 16
• Monoisotopic Mass: 296.272
• Heavy Atom Count: 21
• Complexity: 246
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.6
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters